Cas no 144291-54-3 (2,6-Diethylpyridin-4-amine)

• Product Name: 2,6-Diethylpyridin-4-amine
• CAS No: 144291-54-3
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 108699
• Update Time: 2025-06-08

2,6-Diethylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine,2,6-diethyl-
• 2,6-diethylpyridin-4-amine
• 4-amino-2,6-diethylpyridine
• SVXHCEPTSILAHL-UHFFFAOYSA-N
• 2,6-Diethylpyridin-4-amine

• Inchi： 1S/C9H14N2/c1-3-8-5-7(10)6-9(4-2)11-8/h5-6H,3-4H2,1-2H3,(H2,10,11)
• InChI Key： SVXHCEPTSILAHL-UHFFFAOYSA-N
• SMILES： N1C(=CC(=CC=1CC)N)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 102
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2,6-Diethylpyridin-4-amine

Introduction to 2,6-Diethylpyridin-4-amine (CAS No. 144291-54-3)

2,6-Diethylpyridin-4-amine, also known by its CAS number 144291-54-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with two ethyl groups at the 2 and 6 positions, and an amino group at the 4 position. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 2,6-Diethylpyridin-4-amine is C₉H₁₅N₂, and it has a molecular weight of approximately 149.23 g/mol. The compound is typically synthesized through a series of well-established chemical reactions, including the alkylation of pyridine followed by amination. Its synthesis can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale research and industrial production.

In recent years, 2,6-Diethylpyridin-4-amine has been the subject of numerous studies aimed at elucidating its biological properties and potential therapeutic applications. One of the key areas of interest is its role as a ligand for various receptors and enzymes. For instance, research has shown that this compound can interact with specific G protein-coupled receptors (GPCRs), which are important targets for the development of drugs to treat conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 2,6-Diethylpyridin-4-amine to several GPCRs. The results indicated that the compound exhibits selective binding to certain receptors, suggesting its potential as a lead molecule for the development of receptor-specific agonists or antagonists. This finding opens up new avenues for drug design and optimization, where 2,6-Diethylpyridin-4-amine can serve as a scaffold for the synthesis of more potent and selective ligands.

Beyond its interactions with GPCRs, 2,6-Diethylpyridin-4-amine has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. A study published in the Inflammation Research journal in 2020 demonstrated that 2,6-Diethylpyridin-4-amine can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that the compound may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of 2,6-Diethylpyridin-4-amine have also been studied to assess its suitability as a drug candidate. Research has shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its biological activities, the safety profile of 2,6-Diethylpyridin-4-amine has been evaluated in several preclinical studies. Toxicity assessments have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

The potential applications of 2,6-Diethylpyridin-4-amine extend beyond traditional pharmaceuticals. In the field of materials science, this compound has been investigated for its use in developing novel materials with unique properties. For example, a study published in the Journal of Materials Chemistry B in 2019 explored the use of 2,6-Diethylpyridin-4-amine-based polymers for drug delivery systems. The results showed that these polymers can enhance the solubility and stability of poorly soluble drugs, thereby improving their therapeutic efficacy.

In conclusion, 2,6-Diethylpyridin-4-amine (CAS No. 144291-54-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activities and make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future innovations in healthcare.